Cas no 5349-50-8 (N-methyl-N-phenylthiophene-2-carboxamide)

• Product Name: N-methyl-N-phenylthiophene-2-carboxamide
• CAS No: 5349-50-8
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 1586575
• PubChem ID: 767645
• Update Time: 2025-04-21

N-methyl-N-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-phenylthiophene-2-carboxamide
• 2-thiophenecarboxamide, N-methyl-N-phenyl-
• DTXSID20968214
• AB00082097-01
• AKOS003265281
• AB-337/13036252
• Cambridge id 5349508
• CBMicro_018674
• N-methyl-N-phenyl-2-thiophenecarboxamide
• SCHEMBL11129083
• 5349-50-8
• Z31506630
• CCG-6975
• BIM-0018814.P001
• STK076931

• Inchi： 1S/C12H11NOS/c1-13(10-6-3-2-4-7-10)12(14)11-8-5-9-15-11/h2-9H,1H3
• InChI Key： BOZHRPMAQWSIKH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.05623
• Monoisotopic Mass: 217.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.6

Experimental Properties

• Density: 1.232
• Boiling Point: 349.5°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.644
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides